Cas no 126637-07-8 (3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester)

3-Thiophenecarboxylic acid, 2-isothiocyanato-, methyl ester is a specialized thiocyanate derivative with applications in organic synthesis and pharmaceutical research. The compound features a reactive isothiocyanate group (-N=C=S) at the 2-position of the thiophene ring, enabling its use as a versatile intermediate for heterocyclic and bioconjugation chemistry. The methyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its structural properties make it valuable for constructing thiophene-based scaffolds with potential biological activity. The product is characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Proper handling is advised due to the reactivity of the isothiocyanate group.
3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester structure
126637-07-8 structure
Product Name:3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester
CAS No:126637-07-8
MF:C7H5NO2S2
MW:199.25009894371
MDL:MFCD03001298
CID:234074
PubChem ID:2759916
Update Time:2025-06-09

3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester
    • methyl 2-isothiocyanatothiophene-3-carboxylate
    • Methyl-2-isothiocyanatothiophene-3-carboxylate
    • METHYL 2-ISOTHIOCYANATO-3-THIOPHENECARBOXYLATE
    • 3-Thiophenecarboxylicacid,2-isothiocyanato-,methylester(9CI)
    • J-522031
    • YTIYSXJOPAFQPW-UHFFFAOYSA-N
    • 126637-07-8
    • 3-Thiophenecarboxylic acid, 2-isothiocyanato-, methyl ester
    • 8R-1327
    • BP-11127
    • FT-0643054
    • SCHEMBL3592637
    • BFA63707
    • A805579
    • 3-Thiophenecarboxylicacid,2-isothiocyanato-,methyl ester
    • Methyl2-isothiocyanatothiophene-3-carboxylate
    • DTXSID50374960
    • AKOS005071394
    • MFCD03001298
    • J-005413
    • DB-041833
    • MDL： MFCD03001298
    • Inchi： 1S/C7H5NO2S2/c1-10-7(9)5-2-3-12-6(5)8-4-11/h2-3H,1H3
    • InChI Key： YTIYSXJOPAFQPW-UHFFFAOYSA-N
    • SMILES： S1C=CC(C(=O)OC)=C1N=C=S

Computed Properties

  • Exact Mass: 198.97600
  • Monoisotopic Mass: 198.97617075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 99Ų

Experimental Properties

  • Melting Point: 59-61°C
  • PSA: 98.99000
  • LogP: 2.26900

3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Security Information

  • HazardClass：IRRITANT

3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
019505-5g
Methyl-2-isothiocyanatothiophene-3-carboxylate
 126637-07-8 97%
5g
 ￡150.00 2022-03-01
Fluorochem
019505-25g
Methyl-2-isothiocyanatothiophene-3-carboxylate
 126637-07-8 97%
25g
 ￡741.00 2022-03-01
Fluorochem
019505-1g
Methyl-2-isothiocyanatothiophene-3-carboxylate
 126637-07-8 97%
1g
 ￡60.00 2022-03-01
Apollo Scientific
OR322495-500mg
Methyl 2-isothiocyanato-3-thiophenecarboxylate
 126637-07-8
500mg
 £126.00 2024-05-23
Matrix Scientific
045687-500mg
Methyl 2-isothiocyanato-3-thiophenecarboxylate, >95%
 126637-07-8 >95%
500mg
 $599.00 2023-09-05
Matrix Scientific
045687-1g
Methyl 2-isothiocyanato-3-thiophenecarboxylate, >95%
 126637-07-8 >95%
1g
 $756.00 2023-09-05
Matrix Scientific
045687-5g
Methyl 2-isothiocyanato-3-thiophenecarboxylate, >95%
 126637-07-8 >95%
5g
 $1736.00 2023-09-05
abcr
AB158257-1 g
Methyl 2-isothiocyanato-3-thiophenecarboxylate; .
 126637-07-8
1 g
 €260.30 2023-07-20
abcr
AB158257-5 g
Methyl 2-isothiocyanato-3-thiophenecarboxylate; .
 126637-07-8
5 g
 €1,023.00 2023-07-20
abcr
AB158257-10 g
Methyl 2-isothiocyanato-3-thiophenecarboxylate; .
 126637-07-8
10 g
 €1,783.30 2023-07-20

3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester Related Literature

126637-07-8 (3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen